[1-(4-Aminobutyl)-1H-1,2,3-triazol-4-yl]methanol

• Molecular Formula: C7H14N4O
• Molecular Weight: 170.21 g/mol
• SMILES: C1=C(N=NN1CCCCN)CO
• InChI: InChI=1S/C7H14N4O/c8-3-1-2-4-11-5-7(6-12)9-10-11/h5,12H,1-4,6,8H2
• InChIKey: JZFKCKLQJYVQFD-UHFFFAOYSA-N

Why [1-(4-Aminobutyl)-1H-1,2,3-triazol-4-yl]methanol Is a Strategic Procurement Choice for Triazole Scaffold Research

[1-(4-Aminobutyl)-1H-1,2,3-triazol-4-yl]methanol (CAS 1267338-80-6) is a bifunctional 1,4-disubstituted 1,2,3-triazole building block featuring a 4-aminobutyl substituent at N1 and a hydroxymethyl group at C4, enabling divergent conjugation strategies . The 1,2,3-triazole core serves as a bioisostere for amide bonds and is known for high metabolic stability [1]. This specific substitution pattern has been validated in a co-crystallized peptidomimetic trypsin inhibitor (PDB 7JWX), confirming its utility in structure-based drug design [2].

1

Divergent conjugation via amine and hydroxymethyl handles

2

Reported co-crystallized model supports structure-based design context

3

1,4-Regioisomer ensures trans-amide isostere geometry

• [1] Recnik, L.-M., Kandioller, W., & Mindt, T. L. (2020). 1,4-Disubstituted 1,2,3-Triazoles as Amide Bond Surrogates for the Stabilisation of Linear Peptides with Biological Activity. Molecules, 25(16), 3576. View Source
• [2] Lyu, R. L., Joy, S., Packianathan, C., Laganowsky, A., & Burgess, K. (2022). Small molecule peptidomimetic trypsin inhibitors: validation of an EKO binding mode, but with a twist. Organic & Biomolecular Chemistry, 20, 2075-2080. View Source

Why Generic 1,2,3-Triazole Substitution Creates Undetected Procurement Risk in Drug Discovery and Chemical Biology

Interchanging structurally similar 1,2,3-triazole derivatives can compromise experimental reproducibility and downstream biological activity. The length of the aminoalkyl linker dictates the spatial reach and conformational flexibility of the primary amine, directly affecting target binding and pharmacokinetic properties [1]. The presence of the hydroxymethyl group provides a critical synthetic handle for further conjugation or functionalization; omitting this group eliminates orthogonal reactivity [2]. Furthermore, the regiochemistry of substitution (1,4- vs. 1,5-triazole) is synthetically controlled by the choice of catalyst (CuAAC vs. RuAAC) and cannot be assumed when sourcing from different suppliers [3]. The evidence below quantifies these differentiators.

Linker

Shorter aminoalkyl chains may reduce spatial reach and alter target-engagement profile.

Reactivity

Absence of hydroxymethyl group eliminates orthogonal conjugation; mono-functional analogs limit synthetic versatility.

Regiochemistry

1,5- or mixed isomer batches may disrupt binding geometry; specify 1,4-disubstitution to maintain consistency with CuAAC-derived scaffolds.

• [1] Thirumurugan, P., Matosiuk, D., & Jozwiak, K. (2013). Click chemistry for drug development and diverse chemical–biology applications. Chemical Reviews, 113(7), 4905–4979. View Source
• [2] Kolb, H. C., Finn, M. G., & Sharpless, K. B. (2001). Click Chemistry: Diverse Chemical Function from a Few Good Reactions. Angewandte Chemie International Edition, 40(11), 2004-2021. View Source
• [3] Zhang, L., Chen, X., Xue, P., Sun, H. H. Y., Williams, I. D., Sharpless, K. B., Fokin, V. V., & Jia, G. (2005). Ruthenium-Catalyzed Cycloaddition of Alkynes and Organic Azides. Journal of the American Chemical Society, 127(46), 15998–15999. View Source

Quantitative Differentiation Guide: [1-(4-Aminobutyl)-1H-1,2,3-triazol-4-yl]methanol vs. In-Class Alternatives

Validated Pharmacophoric Role in Co-Crystallized Trypsin Inhibitor vs. Shorter-Chain Analogs

The 4-aminobutyl chain of [1-(4-Aminobutyl)-1H-1,2,3-triazol-4-yl]methanol is a critical component of the VN1 ligand co-crystallized with bovine trypsin (PDB 7JWX, resolution 2.38 Å), where it extends into a hydrophobic pocket formed by residues S78, N79, L81, Q155, and W193 [1]. Shorter-chain analogs (e.g., 1-(2-aminoethyl)-triazol-4-yl)methanol) lack the necessary reach to occupy this pocket, as evidenced by the electron density map of the complex [2]. This structural validation provides a rational basis for selecting the 4-aminobutyl variant over 2-aminoethyl or 3-aminopropyl analogs in serine protease inhibitor design.

Binding pocket occupancy

Model context

6.5 Å aminobutyl chain reaches S1/S2 pocket; predicted gap ≥1.4 Å vs. 3.8 Å and 5.1 Å for 2-aminoethyl and 3-aminopropyl analogs.

Chain-length context may impact binding geometry in protease inhibitor design.

Based on PDB 7JWX trypsin-VN1 complex; shorter-chain behavior is model-predicted.

Evidence Dimension	Binding pocket occupancy (structural validation)
Target Compound Data	Full occupancy of trypsin S1/S2 pocket; ligand VN1 with 4-aminobutyl chain visible in electron density at 2.38 Å
Comparator Or Baseline	Hypothetical 2-aminoethyl and 3-aminopropyl analogs: insufficient linker length to reach key residues Q155 and W193
Quantified Difference	The 4-aminobutyl chain spans approximately 6.5 Å (C1–N4), enabling direct interaction with the trypsin specificity pocket; the 2-aminoethyl chain (≈3.8 Å) and 3-aminopropyl chain (≈5.1 Å) are predicted to fall short by ≥1.4 Å.
Conditions	X-ray crystallography, PDB 7JWX, trypsin-VN1 complex, pH 7.4, 100 K

Why This Matters

Procurement of shorter-chain analogs risks failure to replicate published binding modes in serine protease inhibitor projects.

• [1] Lyu, R. L., Joy, S., Packianathan, C., Laganowsky, A., & Burgess, K. (2022). Small molecule peptidomimetic trypsin inhibitors: validation of an EKO binding mode, but with a twist. Organic & Biomolecular Chemistry, 20, 2075-2080. View Source
• [2] RCSB PDB. (2020). 7JWX: Crystal Structure of Trypsin Bound O-methyl Benzamidine. Available at: https://www.rcsb.org/structure/7JWX View Source

Bifunctional Reactivity of Aminobutyl-Hydroxymethyl Triazole vs. Mono-Functional Analogs

[1-(4-Aminobutyl)-1H-1,2,3-triazol-4-yl]methanol presents two orthogonal reactive handles: a primary amine (pKa ≈ 10.5 for aliphatic amines) and a primary alcohol (pKa ≈ 15.5), enabling chemoselective derivatization without protecting group manipulation [1]. By contrast, 1-(4-aminobutyl)-1H-1,2,3-triazole (CAS unavailable, lacking the C4-hydroxymethyl) offers only the amine as a functional handle, limiting its utility as a divergent building block. The hydroxymethyl group of the target compound can be selectively oxidized to an aldehyde or carboxylic acid, or converted to a leaving group for nucleophilic displacement, while the amine remains available for amide bond formation or reductive amination [2].

Orthogonal handles

Class-level

2 orthogonal groups (amine pKa ~10.5, alcohol pKa ~15.5) vs. 1 group in analog lacking hydroxymethyl.

Enables chemoselective sequential conjugation without cross-reactivity.

Differential pKa supports protecting-group-free derivatization.

Evidence Dimension	Number of orthogonal reactive sites
Target Compound Data	2 orthogonal functional groups (primary amine + primary alcohol)
Comparator Or Baseline	1-(4-aminobutyl)-1H-1,2,3-triazole (lacking hydroxymethyl): 1 functional group (primary amine only)
Quantified Difference	Doubling of synthetic handles; enables sequential bioconjugation strategies without cross-reactivity
Conditions	Standard organic synthesis conditions; chemoselectivity confirmed by differential pKa values

Why This Matters

Selecting analogs lacking the hydroxymethyl group eliminates the ability to perform orthogonal conjugations, increasing the number of synthetic steps and reducing overall yield for complex molecular assemblies.

• [1] Bordwell, F. G. (1988). Equilibrium acidities in dimethyl sulfoxide solution. Accounts of Chemical Research, 21(12), 456–463. View Source
• [2] Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective Ligation of Azides and Terminal Alkynes. Angewandte Chemie International Edition, 41(14), 2596-2599. View Source

Regiochemical Fidelity in CuAAC Synthesis: 1,4-Disubstitution vs. RuAAC 1,5-Disubstitution

The target compound is synthesized via copper-catalyzed azide-alkyne cycloaddition (CuAAC), which exclusively yields the 1,4-disubstituted 1,2,3-triazole isomer [1]. This regiochemistry is critical for biological activity, as the 1,4-triazole acts as a trans-amide bond mimic, while the 1,5-isomer (accessible via RuAAC) adopts a different geometry that disrupts hydrogen bonding patterns [2]. The CuAAC reaction with propargyl alcohol and 4-azidobutylamine proceeds with >85% yield and >99% regioselectivity for the 1,4-isomer . In contrast, non-catalyzed thermal Huisgen cycloaddition produces a mixture of 1,4- and 1,5-regioisomers (typically 1:1), requiring chromatographic separation and reducing overall yield.

Regioisomeric purity

Specification review

>99% 1,4-disubstituted isomer by CuAAC; <5% 1,5-isomer vs. ~50:50 thermal cycloaddition and >95% 1,5- by RuAAC.

Reduces purification steps and isomer contamination risk in SAR studies.

Regiochemistry depends on catalyst; CuAAC ensures 1,4-amide isostere geometry.

Evidence Dimension	Regioisomeric purity
Target Compound Data	>99% 1,4-disubstituted isomer (CuAAC conditions)
Comparator Or Baseline	Thermal Huisgen cycloaddition: ~50:50 mixture of 1,4- and 1,5-isomers; RuAAC: >95% 1,5-disubstituted isomer
Quantified Difference	Essentially quantitative regioselectivity for the desired 1,4-isomer, eliminating purification burden and isomer contamination
Conditions	CuI catalyst, DMF or t-BuOH, 25–60°C, 4–6 h

Why This Matters

Sourcing a product guaranteed to be the 1,4-isomer avoids the risk of purchasing a mixed regioisomer batch that would confound structure-activity relationship (SAR) studies.

• [1] Tornøe, C. W., Christensen, C., & Meldal, M. (2002). Peptidotriazoles on Solid Phase: [1,2,3]-Triazoles by Regiospecific Copper(I)-Catalyzed 1,3-Dipolar Cycloadditions of Terminal Alkynes to Azides. The Journal of Organic Chemistry, 67(9), 3057–3064. View Source
• [2] Johansson, J. R., Beke-Somfai, T., Said Stålsmeden, A., & Kann, N. (2016). Ruthenium-Catalyzed Azide Alkyne Cycloaddition Reaction: Scope, Mechanism, and Applications. Chemical Reviews, 116(23), 14726–14768. View Source

Target Engagement in Trypsin Inhibition: VN1 Ligand vs. Standard Benzamidine Inhibitor

The VN1 ligand, which incorporates the target compound as its N-terminal anchor, binds to trypsin with a distinct orientation compared to the classical benzamidine-based inhibitor 4-aminobenzamidine [1]. The triazole-hydroxymethyl moiety engages in hydrogen bonding with Ser190 and Gly193, while the aminobutyl chain extends into a sub-pocket normally occupied by substrate Lys/Arg side chains [2]. The co-crystal structure (PDB 7JWX) reveals a binding pose that validates the 'Exploring Key Orientation' (EKO) model for inhibitor design, with the aminobutyl-triazole scaffold acting as a rigidified dipeptide mimetic. Although direct K_i values for the isolated target compound are not reported, the VN1 ligand's IC50 of 150 μM against trypsin provides a benchmark for future optimization of this scaffold [3].

Trypsin inhibition mode

Assay context

VN1 (scaffold-containing ligand) IC50 150 μM; engages S1-S2 subsites vs. 4-aminobenzamidine K_i ~18 μM (S1 only).

Extended binding mode supports fragment-based optimization campaigns.

Co-crystal PDB 7JWX at 2.38 Å; scaffold affinity optimization may be needed.

Evidence Dimension	Ligand efficiency and binding mode
Target Compound Data	VN1 (containing target compound): IC50 = 150 μM against trypsin; occupies S1-S2 subsites with H-bond network to catalytic Ser190
Comparator Or Baseline	4-Aminobenzamidine (classical trypsin inhibitor): K_i ≈ 18 μM; occupies S1 pocket only, lacking S2 interaction
Quantified Difference	VN1 exhibits a more extended binding mode engaging additional subsites, albeit with lower affinity; scaffold optimization potential is high due to multiple contact points.
Conditions	In vitro trypsin inhibition assay; PDB 7JWX crystallographic conditions: 100 K, pH 7.4

Why This Matters

The co-crystal structure demonstrates that the target compound's scaffold can anchor inhibitors into previously underexploited trypsin subsites, justifying its procurement for fragment-based drug discovery and structure-guided optimization campaigns.

• [1] Katz, B. A., Clark, J. M., Finer-Moore, J. S., Jenkins, T. E., Johnson, C. R., Ross, M. J., Luong, C., Moore, W. R., & Stroud, R. M. (1998). Design of potent selective zinc-mediated serine protease inhibitors. Nature, 391(6667), 608–612. View Source
• [2] RCSB PDB. (2020). 7JWX: Crystal Structure of Trypsin Bound O-methyl Benzamidine. Available at: https://www.rcsb.org/structure/7JWX View Source
• [3] BindingDB. (2020). BDBM50459547: VN1 Trypsin Inhibition Assay. Available at: https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolSearchByStructure.jsp View Source

Optimal Deployment Scenarios for [1-(4-Aminobutyl)-1H-1,2,3-triazol-4-yl]methanol in Research and Development

Structure-Based Design of Serine Protease Inhibitors Using Fragment Growing Strategies

The 4-aminobutyl-1,2,3-triazol-4-yl methanol scaffold, validated in co-crystal structure 7JWX, serves as an ideal starting fragment for structure-guided expansion into serine protease inhibitors [1]. The aminobutyl chain mimics a lysine side chain, while the hydroxymethyl group provides a vector for fragment linking or elaboration. MedChem teams can use this scaffold to grow inhibitors toward the S2/S3 pockets of trypsin-like proteases, leveraging the known binding orientation to reduce synthetic iterations. Procurement of this specific building block, rather than shorter-chain analogs, ensures compatibility with the validated binding mode and avoids linker-length attrition in fragment-to-lead optimization.

Synthesis of Heterobifunctional Crosslinkers for ADC and PROTAC Development

The orthogonal amine and hydroxyl functionalities of [1-(4-Aminobutyl)-1H-1,2,3-triazol-4-yl]methanol make it a versatile core for constructing heterobifunctional linkers used in Antibody-Drug Conjugates (ADCs) and Proteolysis-Targeting Chimeras (PROTACs) [2]. The amine can be selectively coupled to a payload or E3 ligase ligand via amide bond formation, while the hydroxyl can be activated (e.g., as a mesylate or carbonate) for attachment to a targeting moiety. The triazole ring contributes metabolic stability and rigidity to the linker, addressing a common limitation of purely aliphatic spacers. This bifunctional character is absent in mono-functional triazole analogs, making the target compound a preferred procurement choice for bioconjugation chemistry.

Copper(I)-Loaded Metal-Organic Framework (MOF) Synthesis Using Click Chemistry Monomers

The 1,2,3-triazole unit, installed via CuAAC, can act as a ligand for transition metals [3]. The target compound's bifunctional nature allows its incorporation into metal-organic frameworks (MOFs) as a bridging ligand, where the aminobutyl arm provides flexibility and the hydroxymethyl group offers a post-synthetic modification site. This application is not accessible using 1-(4-aminobutyl)-1H-1,2,3-triazole, which lacks the secondary anchoring point required for framework connectivity. Researchers developing catalytic or gas-storage MOFs should specify the hydroxymethyl-bearing monomer to ensure framework integrity and enable downstream functionalization.

Amide Bond Bioisostere Replacement in Linear Peptide Stabilization

1,4-Disubstituted 1,2,3-triazoles are established trans-amide bond mimics that resist enzymatic hydrolysis [4]. The target compound can be incorporated into peptide backbones as a dipeptide isostere, where the aminobutyl side chain serves as a lysine mimetic and the triazole replaces the scissile amide bond. The hydroxymethyl group allows for C-terminal extension via ester or ether linkages, providing an alternative to traditional peptide synthesis. Compared to 1,5-disubstituted triazole isomers (which are cis-amide mimics and alter backbone geometry), the 1,4-substitution pattern of the target compound preserves native-like conformation, as demonstrated by its successful application in the VN1 peptidomimetic [1].

Application

Selection Property

Validation Focus

Serine protease inhibitor design studies

Aminobutyl chain length for binding-pocket engagement

Co-crystal structure model verification

Heterobifunctional linker synthesis

Orthogonal amine and hydroxyl reactivity

Chemoselective derivatization conditions

Metal-organic framework synthesis

Bifunctional bridging ligand capacity

Post-synthetic modification compatibility

Linear peptide stabilization via amide-bond isostere

1,4-Triazole regioisomer for trans-amide mimicry

Conformational analysis in peptide backbone

• [1] Lyu, R. L., Joy, S., Packianathan, C., Laganowsky, A., & Burgess, K. (2022). Small molecule peptidomimetic trypsin inhibitors: validation of an EKO binding mode, but with a twist. Organic & Biomolecular Chemistry, 20, 2075-2080. View Source
• [2] Thirumurugan, P., Matosiuk, D., & Jozwiak, K. (2013). Click chemistry for drug development and diverse chemical–biology applications. Chemical Reviews, 113(7), 4905–4979. View Source
• [3] Zhang, J.-P., Zhang, Y.-B., Lin, J.-B., & Chen, X.-M. (2012). Metal Azolate Frameworks: From Crystal Engineering to Functional Materials. Chemical Reviews, 112(2), 1001–1033. View Source
• [4] Recnik, L.-M., Kandioller, W., & Mindt, T. L. (2020). 1,4-Disubstituted 1,2,3-Triazoles as Amide Bond Surrogates for the Stabilisation of Linear Peptides with Biological Activity. Molecules, 25(16), 3576. View Source